Cas no 20651-88-1 (1,2-indandione, 3,3-dimethyl-)

• Product Name: 1,2-indandione, 3,3-dimethyl-
• CAS No: 20651-88-1
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 864607
• PubChem ID: 140732
• Update Time: 2025-04-19

1,2-indandione, 3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-indandione, 3,3-dimethyl-
• 3,3-dimethylindene-1,2-dione
• 1H-Indene-1,2(3H)-dione, 3,3-dimethyl-
• 3,3-Dimethyl-1,2-indanedione

• Inchi： 1S/C11H10O2/c1-11(2)8-6-4-3-5-7(8)9(12)10(11)13/h3-6H,1-2H3
• InChI Key： XEBYAZZOVDAJAQ-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2C1(C)C)=O

Computed Properties

• Exact Mass: 174.0681
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones